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Compound of Interest

Compound Name: Fenbutatin oxide

Cat. No.: B1672490

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenbutatin oxide is an organotin miticide used to control a wide range of phytophagous mites.
[1][2][3] Its efficacy as a pesticide is rooted in its unique chemical structure and physical
characteristics. This technical guide provides an in-depth overview of the chemical and physical
properties of fenbutatin oxide, detailed experimental protocols for their determination, and
visualizations of its synthesis, mechanism of action, and degradation pathways to support
research and development activities.

Chemical and Physical Properties

The chemical and physical properties of fenbutatin oxide are summarized in the table below.
These properties are crucial for understanding its environmental fate, biological activity, and for
the development of analytical methods.
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Property Value Reference(s)
bis[tris(2-methyl-2-

IUPAC Name S [31[4]
phenylpropyl)tin] oxide

CAS Number 13356-08-6 [4]

Molecular Formula CeoH780Sn:2 [4]

Molecular Weight 1052.68 g/mol [4]
White crystalline solid with a

Appearance ) [5]
mild odor.

Melting Point 138-145 °C [5]1[6]

Boiling Point 235-240 °C at 0.05 mm Hg

Density 0.42 g/lcm?3

Vapor Pressure

1.8 x 10~ mm Hg at 25 °C

Water Solubility

Insoluble (~5 x 10-% g/L at 23
OC)

[5]

Solubility in Organic Solvents
(at 23 °C)

Acetone: ~6 g/LBenzene: ~140
g/LDichloromethane: ~370 g/L

[5]

Partition Coefficient (log Kow)

5.2

Experimental Protocols

The determination of the physicochemical properties of fenbutatin oxide follows standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD) and the Collaborative International Pesticides Analytical Council

(CIPAC). Below are detailed methodologies for key experiments.

Melting Point Determination (OECD 102)

The melting point of fenbutatin oxide is determined using the capillary method.[6][7][8]

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/294.htm
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: A small amount of finely powdered fenbutatin oxide is introduced into
a capillary tube, which is then sealed at one end.

Apparatus: A melting point apparatus equipped with a heating block and a calibrated
thermometer or a digital temperature sensor is used.

Procedure: The capillary tube containing the sample is placed in the heating block. The
temperature is raised at a steady rate.

Observation: The temperatures at which the substance begins to melt and at which it is
completely molten are recorded to define the melting range.

Boiling Point Determination (OECD 103)

Due to its high boiling point and potential for decomposition, the boiling point of fenbutatin
oxide is determined under reduced pressure.[9][10][11] The dynamic method is suitable for this
purpose.

o Apparatus: A dynamic boiling point apparatus, which measures the vapor-liquid equilibrium,
is used.

Procedure: The pressure in the apparatus is reduced to a specific value (e.g., 0.05 mm Hg).
The sample is heated, and the temperature at which boiling is observed is recorded.

Data Analysis: The boiling point at different pressures can be determined and extrapolated to
standard atmospheric pressure if necessary, although for substances like fenbutatin oxide,
the boiling point at reduced pressure is more relevant.

Density of Solids (OECD 109)

The density of fenbutatin oxide can be determined using a pycnometer.[12][13][14][15][16]

o Apparatus: A gas pycnometer is used to measure the volume of the solid sample by
detecting the pressure change of a known volume of an inert gas.

e Procedure: A weighed sample of fenbutatin oxide is placed in the pycnometer. The volume
is determined by measuring the displacement of the inert gas.
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o Calculation: The density is calculated by dividing the mass of the sample by the measured
volume.

Water Solubility (OECD 105)

The flask method is suitable for determining the low water solubility of fenbutatin oxide.[2][17]
[18][19][20]

e Procedure: An excess amount of fenbutatin oxide is added to a flask containing purified
water. The flask is agitated at a constant temperature (e.g., 23 °C) for a sufficient period to
reach equilibrium.

o Sample Analysis: After equilibrium is reached, the solution is filtered to remove undissolved
solid. The concentration of fenbutatin oxide in the agueous phase is then determined using
a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Vapor Pressure (OECD 104)

Given the very low vapor pressure of fenbutatin oxide, a gas saturation method is appropriate.
[11[21][22][23][24]

o Apparatus: A stream of an inert gas is passed through a sample of fenbutatin oxide at a
known flow rate and constant temperature.

e Procedure: The gas becomes saturated with the vapor of the substance. The amount of
substance transported by the gas is determined by trapping it and quantifying it using a
sensitive analytical technique (e.g., Gas Chromatography).

o Calculation: The vapor pressure is calculated from the amount of substance transported and
the volume of gas passed.

Partition Coefficient (n-octanol/water) (OECD 117)

The n-octanol/water partition coefficient (Kow) is a key parameter for assessing the
environmental fate of a substance. The HPLC method is a common and efficient way to
determine this for compounds like fenbutatin oxide.[25][26][27][28][29]
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 Principle: The retention time of a substance on a reversed-phase HPLC column is correlated
with its n-octanol/water partition coefficient.

e Procedure: A series of reference compounds with known log Kow values are injected onto
the HPLC column to create a calibration curve of retention time versus log Kow. Fenbutatin
oxide is then injected under the same conditions, and its retention time is measured.

o Calculation: The log Kow of fenbutatin oxide is determined by interpolating its retention time
on the calibration curve.

Analytical Methods for Residue Analysis

The determination of fenbutatin oxide residues in various matrices is crucial for regulatory
purposes and food safety. Common analytical techniques include Gas Chromatography (GC)
and High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by
HPLC-MS/MS analysis is a modern approach for determining fenbutatin oxide in diverse
samples like soil, tobacco, rice, milk, and pork.[30][31][32] The sample is first extracted with an
organic solvent, and the extract is then cleaned up using dispersive solid-phase extraction
before instrumental analysis.[30][31][32]

For analysis by GC, fenbutatin oxide, due to its low volatility, requires derivatization.[33] The
sample extract is reacted with a reagent like ethyl magnesium bromide to form a more volatile
derivative that can be analyzed by GC, often with a flame photometric detector (FPD).[33]

Signaling Pathways and Workflows
Synthesis Workflow

The commercial synthesis of fenbutatin oxide is a multi-step process that involves the
formation of an organotin compound followed by controlled hydrolysis and condensation.[3]
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Synthesis of Fenbutatin Oxide
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Caption: Commercial synthesis workflow of fenbutatin oxide.

Mechanism of Action: Inhibition of Mitochondrial ATP
Synthase

Fenbutatin oxide exerts its miticidal effect by inhibiting oxidative phosphorylation.[3]
Specifically, it targets and inhibits mitochondrial ATP synthase (also known as Complex V) in
the electron transport chain.[3][34] This disruption of ATP production leads to cellular energy
depletion and ultimately, the death of the mite.
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Caption: Mechanism of action of fenbutatin oxide via inhibition of ATP synthase.
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Degradation Pathway

Fenbutatin oxide can degrade in the environment through hydrolysis and photolysis. In the
presence of water, it can slowly hydrolyze to tris(2-methyl-2-phenylpropyl)tin hydroxide.[5]
Further degradation can lead to the cleavage of the tin-carbon bonds, forming dihydroxybis(2-
methyl-2-phenylpropyl)stannane and eventually inorganic tin.[35]

Environmental Degradation of Fenbutatin Oxide

Fenbutatin Oxide
(CeoH780SN2)

Tris(2-methyl-2-phenylpropyl)tin Hydroxide

Further Degradation

4
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Caption: Environmental degradation pathway of fenbutatin oxide.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://inchem.org/documents/jmpr/jmpmono/v92pr10.htm
https://www.benchchem.com/product/b1672490?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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